Cas no 2171355-16-9 (2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171355-16-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6244347
• PubChem ID: 165802017
• Update Time: 2025-10-05

2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• EN300-1494075
• 2171355-16-9
• 2-ethyl-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-17(4)23(24(30)29-27(6-2,7-3)25(31)32)28-26(33)34-16-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,17,22-23H,5-7,16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m0/s1
• InChI Key： RFKYQVKUXPUFFF-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(CC)CC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Recent Advances in the Study of 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171355-16-9)

The compound 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171355-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its efficiency and scalability. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its purity and stability. These efforts are crucial for ensuring the reproducibility and reliability of the compound in large-scale pharmaceutical production. Additionally, the compound's unique structural features have been investigated for their potential to improve the bioavailability and pharmacokinetic properties of peptide-based drugs.

One of the key findings from recent research is the compound's role in facilitating the synthesis of modified peptides with enhanced therapeutic properties. For instance, its incorporation into peptide chains has been shown to improve resistance to enzymatic degradation, thereby extending the half-life of peptide drugs in vivo. This property is particularly valuable in the development of treatments for chronic diseases, where sustained drug action is essential. Furthermore, the compound's compatibility with various coupling reagents and solvents has been demonstrated, making it a versatile building block in peptide chemistry.

In addition to its applications in peptide synthesis, 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid has also been explored for its potential in targeted drug delivery systems. Researchers have investigated its ability to conjugate with nanoparticles and other carriers, enabling the precise delivery of therapeutic agents to specific tissues or cells. This approach holds promise for reducing off-target effects and improving the efficacy of treatments for conditions such as cancer and inflammatory diseases.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring novel applications in drug design and delivery.

In conclusion, 2-ethyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS: 2171355-16-9) represents a promising tool in the advancement of peptide-based therapeutics and targeted drug delivery systems. Its unique structural properties and versatility make it a valuable asset in chemical biology and pharmaceutical research. Continued investigation into its applications and optimization of its synthesis will likely yield further breakthroughs in the field.